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Compound of Interest

Compound Name: Levallorphan

Cat. No.: B1674846 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of levallorphan tartrate

and protocols for its preparation for in vitro and in vivo experiments. Levallorphan is an opioid

modulator, acting as an antagonist at the µ-opioid receptor (MOR) and an agonist at the κ-

opioid receptor (KOR).[1]

Physicochemical Properties and Solubility
Levallorphan tartrate is a white to practically white crystalline powder. It is known to be

sensitive to light, and therefore, solutions should be protected from light to prevent degradation.

Table 1: Solubility of Levallorphan Tartrate
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Solvent Solubility
Approximate
Concentration
(mg/mL)

Source

Water 1 g in ~20 mL ~50 mg/mL [2]

Water
5 mg/mL (clear

solution)
5 mg/mL [3][4]

Ethanol 1 g in ~60 mL ~16.7 mg/mL [2]

Dimethyl Sulfoxide

(DMSO)

10 mg/mL (clear

solution)
10 mg/mL [3][4]

Chloroform Insoluble N/A [2]

Ether Practically Insoluble N/A [2]

Experimental Protocols
Protocol 1: Preparation of Aqueous Stock Solution (e.g.,
10 mg/mL)
This protocol is suitable for preparing a stock solution that can be further diluted in aqueous

buffers for various in vitro assays or for direct use in some in vivo paradigms.

Materials:

Levallorphan tartrate powder

Sterile, deionized or distilled water

Sterile conical tubes or vials

Vortex mixer

Calibrated balance

Spatula
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Procedure:

Weigh the desired amount of levallorphan tartrate powder using a calibrated balance. For

example, to prepare 1 mL of a 10 mg/mL solution, weigh 10 mg of the powder.

Transfer the powder to a sterile conical tube or vial.

Add a portion of the sterile water to the tube (e.g., 0.5 mL).

Vortex the mixture thoroughly to dissolve the powder. Gentle warming in a water bath (37°C)

may aid in dissolution.

Once the powder is completely dissolved, add the remaining volume of sterile water to reach

the final desired concentration (e.g., bring the total volume to 1 mL).

Vortex the solution again to ensure homogeneity.

Store the stock solution protected from light. For short-term storage (1-2 days), refrigeration

at 2-8°C is recommended. For long-term storage, aliquot the solution and store at -20°C.

Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of a Stock Solution in DMSO
(e.g., 10 mg/mL)
DMSO is a common solvent for preparing high-concentration stock solutions of organic

molecules for use in cell-based assays.

Materials:

Levallorphan tartrate powder

Anhydrous, sterile-filtered DMSO

Sterile conical tubes or vials

Vortex mixer

Calibrated balance
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Spatula

Procedure:

Weigh the desired amount of levallorphan tartrate powder (e.g., 10 mg).

Transfer the powder to a sterile conical tube or vial.

Add the required volume of sterile DMSO (e.g., 1 mL) to the tube.

Vortex the mixture until the powder is completely dissolved.

Store the DMSO stock solution in small aliquots at -20°C to minimize freeze-thaw cycles and

exposure to moisture.

Note on using DMSO stock solutions: When preparing working solutions for cell culture

experiments, the final concentration of DMSO should be kept low (typically below 0.5%) to

avoid solvent-induced cytotoxicity.

Protocol 3: Preparation of Levallorphan Tartrate in
Saline for In Vivo Administration (e.g., 1 mg/mL)
This protocol is designed for the preparation of an injectable solution for animal studies, such

as subcutaneous (s.c.) or intravenous (i.v.) administration.

Materials:

Levallorphan tartrate powder

Sterile, physiological saline (0.9% NaCl)

Sterile conical tubes or vials

Vortex mixer

Calibrated balance

Sterile syringe filter (0.22 µm)
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Procedure:

Weigh the appropriate amount of levallorphan tartrate powder to achieve the desired final

concentration. For a 1 mg/mL solution, weigh 10 mg for a final volume of 10 mL.

Transfer the powder to a sterile tube.

Add the sterile physiological saline to the tube.

Vortex thoroughly until the powder is completely dissolved.

To ensure sterility for injection, filter the solution through a 0.22 µm sterile syringe filter into a

new sterile vial.

The solution is now ready for administration. It is recommended to prepare this solution fresh

on the day of the experiment.

Diagrams
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Caption: Experimental workflow for levallorphan tartrate preparation.
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Caption: Levallorphan tartrate's dual action on opioid receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Pharmacological characterization of levorphanol, a G-protein biased opioid analgesic -
PMC [pmc.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1674846?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674846?utm_src=pdf-body
https://www.benchchem.com/product/b1674846?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6181797/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6181797/
https://www.researchgate.net/post/How_do_I_make_a_stock_solution_of_a_substance_in_DMSO
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. sigmaaldrich.com [sigmaaldrich.com]

4. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Application Notes and Protocols for Levallorphan
Tartrate in Experimental Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674846#levallorphan-tartrate-solubility-and-solution-
preparation-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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